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Compound of Interest

Compound Name: Estrone-d2-1

Cat. No.: B125033 Get Quote

Essential Safety and Handling Guide for Estrone-d2-
1
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Estrone-d2-1. The following procedures are

designed to ensure the safe handling and disposal of this compound, minimizing exposure and

environmental impact.

Estrone-d2-1 is the deuterium-labeled form of Estrone, a naturally occurring estrogenic

hormone.[1] Like its unlabeled counterpart, it should be handled with care as it is classified as a

potential carcinogen and reproductive hazard.[2][3][4][5][6]

Personal Protective Equipment (PPE)
To minimize exposure, a comprehensive PPE strategy is mandatory. The following table

summarizes the required equipment for handling Estrone-d2-1.
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PPE Component Specification Rationale

Gloves

Two pairs of powder-free nitrile

or neoprene chemotherapy

gloves meeting ASTM D6978

standards.[7][8]

Prevents skin contact and

absorption. Double-gloving is

recommended for enhanced

protection.[7] Powder-free

gloves prevent the

aerosolization of hazardous

particles.[8]

Gown

Disposable, long-sleeved

gown made of polyethylene-

coated polypropylene or other

laminate materials resistant to

chemical permeation.[7][9]

Protects skin and personal

clothing from contamination.

Standard cloth lab coats are

not sufficient.[7]

Eye Protection
Safety glasses with side

shields or goggles.[2][10]

Protects eyes from dust

particles and splashes.

Face Protection

A face shield should be used in

conjunction with goggles when

there is a significant risk of

splashing.[7][11]

Provides a full barrier for the

face.

Respiratory Protection

An N95 or higher-rated

respirator should be used

when handling the powder

outside of a containment

system or when there is a risk

of aerosolization.[11][12][13]

Minimizes the inhalation of the

powdered compound.

Additional Garb
Disposable head, hair, and

shoe covers.[7][11]

Prevents the spread of

contamination outside of the

laboratory.

Engineering Controls
Engineering controls are the primary line of defense in minimizing exposure to hazardous

compounds.
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Fume Hood: All handling of Estrone-d2-1 in its solid, powdered form and the preparation of

its solutions must be conducted in a certified chemical fume hood.[2][10][12]

Ventilation: The laboratory should be well-ventilated to ensure any potential vapors or dust

are effectively removed.[14]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and regulatory compliance.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[13]

[14]

For long-term stability, store the stock solution at -80°C (for up to 6 months) or -20°C (for up

to 1 month).[1][15] Avoid repeated freeze-thaw cycles.[1]

The storage area should be clearly labeled with appropriate hazard warnings.

Preparation of Solutions
Don all required PPE before beginning any work.

Conduct all weighing and solution preparation activities within a chemical fume hood to

prevent inhalation of the powder and to contain any spills.[2][10]

Use a dedicated set of non-sparking tools for handling the compound.[14]

Consult the product's technical data sheet for solubility information in various solvents.[16]

Clean all equipment and the work surface thoroughly after each use.

Waste Disposal
All waste generated from handling Estrone-d2-1 is considered hazardous waste and must be

disposed of accordingly.
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Solid Waste: This includes contaminated gloves, gowns, shoe covers, and any other

disposable materials.[2]

Collect all solid waste in a dedicated, clearly labeled hazardous waste container lined with

a chemically resistant bag.

Liquid Waste: This includes unused solutions and contaminated solvents.

Collect all liquid waste in a sealed, leak-proof, and clearly labeled hazardous waste

container. Do not pour this waste down the drain.[2]

Sharps: Any contaminated sharps should be placed in a designated sharps container.

Disposal Protocol: All hazardous waste must be disposed of through your institution's

environmental health and safety (EHS) office or a licensed hazardous waste disposal

contractor.[17]

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.[3] Remove contaminated clothing.[13] Seek medical attention if irritation

persists.[3]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[3] Seek immediate medical attention.[13]

Inhalation: Move the individual to fresh air.[4] If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water. Seek immediate medical

attention.

Spill:

Evacuate the immediate area.[2]

Wear appropriate PPE, including respiratory protection, before attempting to clean the

spill.
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For a small powder spill, gently cover with an absorbent material to avoid raising dust.

Carefully scoop the material into a hazardous waste container.

Clean the spill area with a suitable solvent and then wash with soap and water.

For a large spill, contact your institution's EHS office immediately.[13]

Quantitative Data Summary
Parameter Value Source

Molecular Formula C₁₈H₂₀D₂O₂ [16]

Formula Weight 272.4 g/mol [16]

Storage (Stock Solution)
-80°C for up to 6 months;

-20°C for up to 1 month
[1][15]

Solubility (DMF) 30 mg/mL [16]

Solubility (DMSO) 20 mg/mL [16]
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Estrone-d2-1 Handling Workflow

Preparation

Handling

Cleanup & Disposal Emergency Protocol

Don Full PPE
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Caption: Workflow for the safe handling of Estrone-d2-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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